Cas no 50395-70-5 (N,N-Diphenyl-cinnamamide)

• Product Name: N,N-Diphenyl-cinnamamide
• CAS No: 50395-70-5
• MF: C₂₁H₁₇NO
• MW: 299.365785360336
• CID: 933687
• PubChem ID: 2769635
• Update Time: 2025-05-25

N,N-Diphenyl-cinnamamide Chemical and Physical Properties

Names and Identifiers

• n,n-diphenylcinnamamide
• N,N,3-triphenylprop-2-enamide
• N,N-DIPHENYL-CINNAMAMIDE
• cinnamic acid-N,N-diphenylamide
• Cinnamoyl-diphenylamin
• N.N-Diphenyl-zimtsaeureamid
• N-Cinnamoyl-diphenylamin
• Zimtsaeure-diphenylamid
• GCTCULHQKVKNJT-UHFFFAOYSA-N
• MFCD00091271
• 50395-70-5
• N,N-diphenylstyrenyl carboxamide
• DTXSID80377808
• (2E)-N,N,3-TRIPHENYLPROP-2-ENAMIDE
• AKOS005257014
• N,N-Diphenyl-cinnamamide

• Inchi： 1S/C21H17NO/c23-21(17-16-18-10-4-1-5-11-18)22(19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17H
• InChI Key： GCTCULHQKVKNJT-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=CC=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 299.13100
• Monoisotopic Mass: 299.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.167
• Boiling Point: 468.6°C at 760 mmHg
• Flash Point: 217.5°C
• Refractive Index: 1.67
• PSA: 20.31000
• LogP: 5.06470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on N,N-Diphenyl-cinnamamide

N,N-Diphenyl-Cinnamamide: A Comprehensive Overview

N,N-Diphenyl-cinnamamide, with the CAS number 50395-70-5, is a compound of significant interest in various fields of chemistry and materials science. This compound is known for its unique properties, which make it a valuable component in numerous applications. In this article, we will delve into the details of its structure, synthesis, properties, and applications, while incorporating the latest research findings to provide a comprehensive understanding.

The chemical structure of N,N-Diphenyl-cinnamamide consists of a cinnamoyl group attached to two phenyl groups via amide bonds. This structure contributes to its distinctive physical and chemical properties. Recent studies have highlighted the importance of this compound in the development of advanced materials, particularly in the field of organic electronics. Researchers have explored its potential as a building block for constructing functional materials with tailored electronic properties.

One of the key areas where N,N-Diphenyl-cinnamamide has shown promise is in drug discovery. Its ability to interact with biological systems has led to investigations into its potential as a therapeutic agent. For instance, recent research has focused on its role as a modulator of certain protein interactions, which could pave the way for novel treatments in various diseases. The compound's unique pharmacokinetic profile has also been a subject of interest, with studies aiming to optimize its bioavailability and efficacy.

In addition to its biological applications, N,N-Diphenyl-cinnamamide has found utility in the field of catalysis. Its ability to act as a ligand in transition metal complexes has been exploited in various catalytic reactions. Recent advancements have demonstrated its effectiveness in asymmetric catalysis, where it plays a crucial role in inducing enantioselectivity. This has significant implications for the synthesis of chiral molecules, which are essential in pharmaceuticals and agrochemicals.

The synthesis of N,N-Diphenyl-cinnamamide typically involves multi-step processes that require careful optimization. Researchers have developed efficient methodologies to synthesize this compound, often employing green chemistry principles to minimize environmental impact. For example, recent studies have reported the use of microwave-assisted synthesis to enhance reaction efficiency and reduce reaction times.

From an environmental perspective, understanding the degradation pathways and ecological impact of N,N-Diphenyl-cinnamamide is crucial. Recent research has focused on assessing its biodegradability and toxicity profiles under various environmental conditions. These studies aim to ensure that its use does not pose significant risks to ecosystems or human health.

In conclusion, N,N-Diphenyl-cinnamamide (CAS 50395-70-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique properties and potential for further innovation make it an area of active research interest. By leveraging the latest advancements in chemistry and materials science, researchers continue to unlock new possibilities for this compound, contributing to its growing significance in both academic and industrial settings.